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Compound of Interest

Compound Name: Insect Repellent M 3535

CAS No.: 95328-09-9

Cat. No.: B1232614

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethyl butylacetylaminopropionate, commercially known as IR3535®, is a widely used insect

repellent valued for its efficacy and favorable safety profile. This technical guide provides an in-

depth analysis of the biodegradability and environmental fate of IR3535®, addressing the core

interests of researchers, scientists, and drug development professionals. While specific

quantitative data from standardized environmental fate studies are not extensively available in

the public domain due to its primary use pattern as a topical repellent, this guide synthesizes

the existing knowledge from regulatory assessments, manufacturer information, and scientific

literature. The primary degradation pathway for IR3535® is identified as the hydrolysis of its

ester bond, leading to the formation of its main metabolite, 3-(N-butyl-N-acetyl)aminopropionic

acid (IR3535®-free acid), and ethanol. This process is a key factor in its environmental

breakdown. The U.S. Environmental Protection Agency (EPA) classifies IR3535® as a

biopesticide, noting its structural similarity to the naturally occurring amino acid β-alanine, and

anticipates its rapid breakdown in the environment[1]. This guide outlines the standard
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experimental protocols for assessing biodegradability and presents a logical framework for

understanding the environmental behavior of IR3535®.

Chemical and Physical Properties
A substance's environmental fate is significantly influenced by its chemical and physical

properties. The following table summarizes the key properties of IR3535®.

Property Value Reference

IUPAC Name
Ethyl 3-(N-

butylacetamido)propanoate
[2]

CAS Number 52304-36-6 [2]

Molecular Formula C11H21NO3 [2]

Molecular Weight 215.29 g/mol [2]

Water Solubility 70 g/L (at 20 °C) [2]

log P (Octanol-Water Partition

Coefficient)
1.7 (at 23 °C) [2]

Vapor Pressure 0.15 Pa (at 20 °C) [3]

Estimated Soil Organic

Carbon-Water Partitioning

Coefficient (Koc)

36 [4]

The high water solubility and low log P value of IR3535® suggest a low potential for

bioaccumulation in organisms. The estimated Koc value indicates that IR3535® is expected to

have very high mobility in soil[4].

Biodegradability
IR3535® is widely reported to be biodegradable[2][5][6]. Its manufacturer, Merck KGaA, states

that the active substance does not accumulate in the environment[7]. The U.S. EPA has not

required extensive environmental fate data for the registration of IR3535® because its primary
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use as a topical insect repellent applied to human skin results in negligible direct release to the

environment[1].

Abiotic Degradation: Hydrolysis
The primary abiotic degradation pathway for IR3535® is the hydrolysis of its ester linkage. This

reaction is influenced by pH and leads to the formation of 3-(N-butyl-N-acetyl)aminopropionic

acid (IR3535®-free acid) and ethanol. The stability of IR3535® in formulations is pH-

dependent, with an optimal pH range of 6.0 to 6.5[8]. In aqueous solutions, IR3535® is

susceptible to hydrolysis by strong acids and alkaline solutions[9].

Biotic Degradation
The biotic degradation of IR3535® is expected to be initiated by the same hydrolytic cleavage

of the ester bond, a common metabolic pathway for ester-containing compounds in

microorganisms. This is supported by the fact that the primary metabolite in humans is

IR3535®-free acid[10]. Following the initial hydrolysis, further degradation of the resulting

carboxylic acid and ethanol is anticipated.

The following diagram illustrates the likely primary degradation pathway of IR3535®.
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(Ethyl butylacetylaminopropionate)
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(3-(N-butyl-N-acetyl)aminopropionic acid)

Hydrolysis

Ethanol

Hydrolysis

Further Degradation
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Likely primary degradation pathway of IR3535.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.
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Fate in Water
Due to its high water solubility, if IR3535® enters aquatic environments, it is expected to remain

predominantly in the water column. Its degradation will be governed by hydrolysis and microbial

action. Given its intended use, direct contamination of waterways is considered unlikely[11].

However, traces of IR3535® have been detected in wastewater and swimming pool water,

where it can react with disinfectants like chlorine to form disinfection by-products[12][13].

Fate in Soil
Based on its estimated Koc value, IR3535® is expected to have very high mobility in soil and a

low potential for adsorption to soil particles[4]. This suggests that if it were to enter the soil

compartment, it would be more likely to be transported with soil water than to remain bound to

soil organic matter. In the soil environment, biotic degradation by soil microorganisms is

expected to be the primary mechanism of removal.

Bioaccumulation
The low octanol-water partition coefficient (log P = 1.7) indicates that IR3535® has a low

potential for bioaccumulation in aquatic organisms[2].

Ecotoxicological Profile
Available information suggests that IR3535® has a favorable ecotoxicological profile. The

manufacturer states that the active substance is not toxic to aquatic organisms such as fish or

algae[14]. The World Health Organization (WHO) has classified IR3535® as "unlikely to

present acute hazard in normal use"[5].

Experimental Protocols for Biodegradability
Assessment
While specific results for IR3535® are not publicly available, the following section details the

standard OECD (Organisation for Economic Co-operation and Development) test guidelines

that would be employed to quantitatively assess its biodegradability.

Ready Biodegradability (OECD 301)
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These tests are stringent screening tests that provide an indication of the potential for rapid and

complete biodegradation. A substance is considered "readily biodegradable" if it meets a pass

level of >60% of its theoretical carbon dioxide (ThCO2) production or >70% of dissolved

organic carbon (DOC) removal within a 28-day period, including a 10-day window.

Table 1: Summary of OECD 301 Test Methods

Test Guideline Method Measurement

OECD 301 A DOC Die-Away Test
Dissolved Organic Carbon

(DOC)

OECD 301 B
CO2 Evolution Test (Modified

Sturm Test)
CO2 Production

OECD 301 C MITI (I) Test Oxygen Consumption

OECD 301 D Closed Bottle Test Oxygen Consumption

OECD 301 E Modified OECD Screening Test
Dissolved Organic Carbon

(DOC)

OECD 301 F Manometric Respirometry Test Oxygen Consumption

The following diagram illustrates a generalized workflow for a ready biodegradability test.
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Generalized workflow for a ready biodegradability test.

Inherent Biodegradability (OECD 302)
If a substance is not readily biodegradable, tests for inherent biodegradability can be

conducted. These tests have a higher concentration of microorganisms and a longer exposure

time, assessing the potential for a substance to biodegrade under favorable conditions.

Table 2: Key OECD 302 Test Methods
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Test Guideline Method Measurement

OECD 302 A Modified SCAS Test
Dissolved Organic Carbon

(DOC)

OECD 302 B Zahn-Wellens/EMPA Test

Dissolved Organic Carbon

(DOC) or Chemical Oxygen

Demand (COD)

OECD 302 C Modified MITI Test (II) Oxygen Consumption

Conclusion
The available evidence strongly suggests that IR3535® is a biodegradable molecule with a low

potential for environmental persistence and bioaccumulation. Its primary degradation pathway

is through the hydrolysis of its ester bond, a process that can occur both abiotically and

biotically. Regulatory bodies in the US and Europe have recognized its favorable environmental

profile, largely due to its intended use pattern which limits direct environmental release. While

quantitative data from standardized biodegradability and environmental fate studies are not

publicly available, the understanding of its chemical properties and likely degradation pathways

provides a solid foundation for assessing its environmental behavior. For researchers and drug

development professionals, IR3535® represents a repellent active ingredient with a well-

established safety profile for both humans and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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